Cas no 120321-71-3 ((1-Methyl-1H-benzo[d][1,2,3]triazol-4-yl)methanol)

• Product Name: (1-Methyl-1H-benzo[d][1,2,3]triazol-4-yl)methanol
• CAS No: 120321-71-3
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 3166799
• PubChem ID: 14990574
• Update Time: 2025-08-01

(1-Methyl-1H-benzo[d][1,2,3]triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 120321-71-3
• EN300-2930460
• (1-Methyl-1H-benzo[d][1,2,3]triazol-4-yl)methanol
• (1-methyl-1H-1,2,3-benzotriazol-4-yl)methanol

• Inchi： 1S/C8H9N3O/c1-11-7-4-2-3-6(5-12)8(7)9-10-11/h2-4,12H,5H2,1H3
• InChI Key： FUWSKXLTAJOBRD-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC2=C1N=NN2C

Computed Properties

• Exact Mass: 163.074561919Da
• Monoisotopic Mass: 163.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.9Ų

Additional information on (1-Methyl-1H-benzo[d][1,2,3]triazol-4-yl)methanol

(1-Methyl-1H-benzo[d][1,2,3]triazol-4-yl)methanol: A Comprehensive Overview

The compound (1-Methyl-1H-benzo[d][1,2,3]triazol-4-yl)methanol with CAS No. 120321-71-3 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzotriazole derivatives, which are widely recognized for their unique electronic properties and versatile applications. Recent studies have highlighted its potential in various domains, including optoelectronics, drug delivery systems, and advanced materials.

Benzotriazole derivatives have been extensively studied due to their ability to act as efficient electron transporters and stabilizers in organic electronic devices. The methyl group substitution in this compound plays a crucial role in modulating its electronic properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that the presence of the methyl group enhances the molecule's stability under thermal and photochemical conditions, which is a critical factor for its practical applications.

One of the most promising areas of research involving (1-Methyl-1H-benzo[d][1,2,3]triazol-4-yl)methanol is its role in drug delivery systems. The compound's ability to form stable complexes with metal ions has been leveraged to develop targeted drug delivery platforms. Recent findings suggest that this compound can encapsulate therapeutic agents while maintaining their bioavailability, which is a significant advancement in the field of medicinal chemistry.

In addition to its role in drug delivery, this compound has also been explored for its potential in advanced materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs), which are highly sought after in nanotechnology applications. SAMs formed by this compound exhibit excellent adhesion properties and can be used as templates for the fabrication of nanostructured surfaces.

Recent studies have also focused on the synthesis and characterization of this compound using cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided deeper insights into the molecular geometry and intermolecular interactions of (1-Methyl-1H-benzo[d][1,2,3]triazol-4-yl)methanol, further enhancing our understanding of its chemical behavior.

The versatility of this compound is further evident in its application as a building block for more complex molecular architectures. By incorporating this molecule into larger frameworks, researchers have successfully synthesized materials with tailored optical and electronic properties. These advancements underscore the importance of benzotriazole derivatives in pushing the boundaries of modern chemistry.

In conclusion, (1-Methyl-1H-benzo[d][1,2,3]triazol-4-yl)methanol with CAS No. 120321-71-3 is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties and versatile structure make it an invaluable tool for researchers working in organic chemistry, materials science, and beyond.